2,5-dichloro-N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)thiophene-3-carboxamide

• IUPAC Name: 2,5-dichloro-N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]thiophene-3-carboxamide
• InChI: InChI=1S/C13H9Cl2N3O3S/c1-5-3-7(6(2)20-5)12-17-18-13(21-12)16-11(19)8-4-9(14)22-10(8)15/h3-4H,1-2H3,(H,16,18,19)
• InChI Key: XHGXVZAYOHPGTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C2=NN=C(O2)NC(=O)C3=C(SC(=C3)Cl)Cl
• Molecular Formula: C13H9Cl2N3O3S
• Molecular Weight: 358.2 g/mol

Description

2,5-dichloro-N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C13H9Cl2N3O3S and its molecular weight is 358.19. The purity is usually 95%.
BenchChem offers high-quality 2,5-dichloro-N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)thiophene-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,5-dichloro-N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)thiophene-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The scientific community has developed methods to synthesize and characterize complex molecules, aiming to explore their potential applications further. For example, the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, demonstrating anti-inflammatory and analgesic activities, showcases the potential of complex molecules in therapeutic research (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Additionally, the crystal structure analysis of similar compounds contributes to our understanding of molecular interactions and stability, aiding in the design of molecules with desired properties (Sharma et al., 2016).

Potential Applications

The research into compounds with similar structural features has revealed a range of potential applications, from medicinal chemistry to materials science. For instance, the study of molecules with oxadiazole and thiophene components has shown promising antibacterial activities and the ability to inhibit specific enzymes or pathways involved in disease processes (Song et al., 2017). This demonstrates the utility of such compounds in developing new therapeutic agents. Furthermore, the modification of metal-organic frameworks with similar molecular structures enhances their sensing activities and magnetic properties, indicating their potential in creating advanced materials for various technological applications (Wang et al., 2016).

Mechanism of Action

Furans

The 2,5-dimethylfuran moiety in the compound is a type of heterocyclic compound. Furans are known to have various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities .